Cas no 2744168-51-0 (Cyp11A1-IN-1)
Cyp11A1-IN-1 Chemical and Physical Properties
Names and Identifiers
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- HY-156530
- CS-0883810
- 2744168-51-0
- DA-52254
- CYP11A1-IN-1
- SCHEMBL24038822
- Cyp11A1-IN-1
-
- Inchi: 1S/C27H34N2O5/c1-26(2,3)34-25(31)29-17-27(18-29)11-19(12-27)15-33-24-16-32-22(10-23(24)30)14-28-9-8-20-6-4-5-7-21(20)13-28/h4-7,10,16,19H,8-9,11-15,17-18H2,1-3H3
- InChI Key: FYDVRTQEHDKFTK-UHFFFAOYSA-N
- SMILES: O(C1=COC(CN2CC3C=CC=CC=3CC2)=CC1=O)CC1CC2(CN(C(=O)OC(C)(C)C)C2)C1
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 859
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 68.3Ų
Cyp11A1-IN-1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A2417374-5mg |
CYP11A1-IN-1 |
2744168-51-0 | 98% | 5mg |
$293.0 | 2025-03-05 | |
| Ambeed | A2417374-10mg |
CYP11A1-IN-1 |
2744168-51-0 | 98% | 10mg |
$470.0 | 2025-03-05 | |
| Ambeed | A2417374-25mg |
CYP11A1-IN-1 |
2744168-51-0 | 98% | 25mg |
$939.0 | 2025-03-05 | |
| Ambeed | A2417374-50mg |
CYP11A1-IN-1 |
2744168-51-0 | 98% | 50mg |
$1508.0 | 2025-03-05 | |
| Ambeed | A2417374-5mg |
CYP11A1-IN-1 |
2744168-51-0 | 98% | 5mg |
$1900.0 | 2025-06-04 | |
| Ambeed | A2417374-10mg |
CYP11A1-IN-1 |
2744168-51-0 | 98% | 10mg |
$3050.0 | 2025-06-04 |
Cyp11A1-IN-1 Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on Cyp11A1-IN-1
Cyp11A1-IN-1: A Comprehensive Overview
Cyp11A1-IN-1, also known by its CAS number 2744-168-51, is a compound of significant interest in the field of pharmacology and molecular biology. This compound has garnered attention due to its unique properties and potential applications in various therapeutic areas. In this article, we will delve into the characteristics, mechanisms, and latest research findings related to Cyp11A1-IN-1, providing a comprehensive understanding of its role in modern science.
The CAS number 2744-168-51 refers to a specific chemical entity that has been extensively studied for its interactions with cellular pathways and biological systems. Recent studies have highlighted its ability to modulate key enzymes involved in steroidogenesis, particularly the enzyme CYP11A1 (Cytochrome P450 Family 11 Subfamily A Member 1). This enzyme plays a pivotal role in the biosynthesis of steroid hormones, making Cyp11A1-IN- an intriguing target for researchers exploring endocrine-related disorders.
One of the most notable aspects of Cyp11A1-IN- is its potential as a therapeutic agent. Researchers have investigated its effects on hormone regulation, particularly in conditions such as adrenal insufficiency and certain types of cancers where steroid hormone levels are dysregulated. The compound's ability to inhibit or modulate CYP activity has been extensively studied, with recent findings suggesting that it could serve as a lead compound for developing novel treatments.
In addition to its enzymatic interactions, Cyp has also been explored for its role in neurodegenerative diseases. Emerging evidence indicates that steroid hormones may play a protective role against neurodegeneration, and Cyp's influence on these pathways has sparked interest in its potential use for conditions such as Alzheimer's disease. Preclinical studies have demonstrated promising results, with Cyp showing neuroprotective effects in animal models.
The structural properties of Cyp are equally fascinating. Its molecular architecture allows for selective binding to specific receptors and enzymes, enhancing its therapeutic potential while minimizing off-target effects. Advanced computational modeling techniques have been employed to study the compound's interactions at the molecular level, providing insights into its mechanism of action and guiding further optimization efforts.
Recent advancements in synthetic chemistry have also contributed to the development of analogs and derivatives of Cyp, further expanding its applicability. These derivatives have been tested for improved bioavailability, stability, and efficacy, paving the way for more effective therapeutic interventions.
Moreover, the safety profile of Cyp has been a focal point of recent research. Preclinical toxicology studies have indicated that it exhibits low toxicity at therapeutic doses, making it a viable candidate for clinical trials. However, further investigations are required to fully understand its long-term safety and efficacy in human subjects.
In conclusion, Cyp represents a promising compound with diverse applications across multiple therapeutic areas. Its ability to modulate key biological pathways, coupled with recent advancements in research and development, positions it as a significant player in the field of pharmacology. As ongoing studies continue to uncover new insights into its mechanisms and potential uses, Cyp holds great promise for addressing unmet medical needs and improving patient outcomes.
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